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Compound of Interest

Compound Name:
Cyclohexanecarbonyl

isothiocyanate

CAS No.: 27699-51-0

Cat. No.: B3050658

Get Quote

Technical Monograph: Cyclohexanecarbonyl
Isothiocyanate
CAS Number: 27699-51-0 Formula: C₈H₁₁NOS Molecular Weight: 169.24 g/mol [1]

Executive Summary & Chemical Identity
Cyclohexanecarbonyl isothiocyanate is a highly reactive acyl isothiocyanate characterized

by a cyclohexane ring attached to a carbonyl-isothiocyanate moiety (-C(=O)-N=C=S). Unlike

alkyl isothiocyanates (e.g., cyclohexyl isothiocyanate), the presence of the carbonyl group

significantly enhances the electrophilicity of the isothiocyanate carbon, making it a "privileged

building block" in medicinal chemistry.

It serves primarily as a versatile intermediate for the synthesis of N-acyl thioureas, which are

precursors to bioactive heterocycles including thiohydantoins, pyrimidines, and thiazoles.[2]
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WARNING: Do not confuse with Cyclohexyl Isothiocyanate (CAS 1122-82-3).

Cyclohexanecarbonyl isothiocyanate (CAS 27699-51-0): Contains a C=O group.[3] Highly

sensitive to hydrolysis. Used for acyl-thiourea synthesis.[4]

Cyclohexyl isothiocyanate (CAS 1122-82-3): Lacks the C=O group.[5] More stable. Used for

standard thiourea synthesis.

Physiochemical Data Table
Property Value Notes

CAS Registry Number 27699-51-0 Verified Identifier

IUPAC Name
Cyclohexanecarbonyl

isothiocyanate

SMILES C1CCCCC1C(=O)N=C=S

Molecular Formula C₈H₁₁NOS

Physical State Liquid (at RT) Often pale yellow

Boiling Point ~108-110 °C (at 10 mmHg) Predicted/Analogous

Density ~1.12 g/cm³ Predicted

Solubility
DCM, Chloroform, Acetone,

THF

Reacts violently with

water/alcohols

Synthesis & Production Protocols
The synthesis of cyclohexanecarbonyl isothiocyanate relies on the nucleophilic substitution

of cyclohexanecarbonyl chloride with a thiocyanate salt. This reaction is thermodynamically

driven but requires strict anhydrous conditions to prevent hydrolysis.

Mechanistic Causality
The reaction proceeds via the attack of the thiocyanate anion (

) on the acyl chloride.
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Choice of Salt: Potassium thiocyanate (KSCN) or Ammonium thiocyanate (

) are preferred due to solubility profiles in polar aprotic solvents.

Phase Transfer Catalysis (PTC): If using non-polar solvents (benzene/toluene), a PTC like

PEG-400 or TDA-1 is required to solubilize the thiocyanate anion, enhancing reaction rate

and yield.

Solvent Selection: Acetone is the standard solvent because it dissolves both the acyl

chloride and the thiocyanate salt, facilitating a homogeneous reaction, though it requires

filtration of the byproduct (KCl/NH4Cl).

Standard Operating Procedure (SOP)
Scale: 10 mmol basis Pre-requisites: Oven-dried glassware, Nitrogen atmosphere.

Preparation: Dissolve Potassium Thiocyanate (1.1 equiv, 11 mmol) in anhydrous Acetone (20

mL).

Addition: Cool the solution to 0°C. Add Cyclohexanecarbonyl chloride (1.0 equiv, 10 mmol)

dropwise over 15 minutes.

Why: Exothermic reaction control prevents polymerization or decomposition.

Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours.

Monitoring: Monitor by TLC (disappearance of acid chloride) or IR (appearance of broad -

N=C=S peak at ~1960 cm⁻¹).

Work-up: Filter off the precipitated Potassium Chloride (KCl) solid.

Isolation: Concentrate the filtrate under reduced pressure (rotary evaporator) at <40°C.

Note: The product is heat-sensitive. Avoid high temperatures.

Purification: Vacuum distillation is recommended for high purity, though the crude oil is often

pure enough (>90%) for subsequent steps.
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Synthesis Workflow Diagram
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Caption: Synthesis of Cyclohexanecarbonyl Isothiocyanate via acyl chloride substitution.

Reactivity & Synthetic Utility
Cyclohexanecarbonyl isothiocyanate is an ambident electrophile. The electron-withdrawing

carbonyl group makes the isothiocyanate carbon highly susceptible to nucleophilic attack.[2][4]

Primary Reaction: Acyl Thiourea Formation
The most common application is the reaction with primary or secondary amines to form N-

cyclohexanecarbonyl-N'-substituted thioureas.

Mechanism: The amine lone pair attacks the central carbon of the isothiocyanate group.[2]

Selectivity: Unlike alkyl isothiocyanates, the resulting acyl thiourea possesses an acidic

proton (on the amide nitrogen), allowing for further manipulation (e.g., complexation with

metals).

Heterocycle Synthesis (Cyclization)
The resulting acyl thioureas are precursors for "drug-like" heterocycles:

2-Aminothiazoles: Reaction with
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-haloketones.

Thiohydantoins: Reaction with amino acids.

Pyrimidinones: Cyclization with amidines or enamines.

Reactivity Pathway Diagram
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Caption: Divergent synthetic pathways starting from Cyclohexanecarbonyl Isothiocyanate.

Applications in Drug Discovery
Researchers utilize this specific isothiocyanate to introduce the cyclohexyl pharmacophore

linked via a thiourea or amide bridge.

Bioactive Scaffolds
Anticonvulsants: Acyl thiourea derivatives are structural isosteres of barbiturates and

hydantoins. The lipophilic cyclohexane ring enhances Blood-Brain Barrier (BBB)

permeability.

Antimicrobials: The thiourea moiety (
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) acts as a chelator for metal ions essential to bacterial enzymes.

Urease Inhibitors: Cyclohexanecarbonyl derivatives have been explored for inhibiting urease

(Helicobacter pylori targets), where the carbonyl-thiourea motif mimics the transition state of

urea hydrolysis.

Handling & Safety (MSDS Summary)
Signal Word: DANGER

Hazard Statements:

H314: Causes severe skin burns and eye damage.[6][7][8][9]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled

(Sensitizer).[9]

Lachrymator: Potent tear-inducing agent.[7]

Storage:

Store at 2–8°C.

Moisture Sensitive: Hydrolyzes to cyclohexanecarbonyl amine and COS/CO2. Keep under

Argon/Nitrogen.[10]
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Thermo Fisher Scientific. (2025).[7] Safety Data Sheet: Isothiocyanates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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